![molecular formula C9H20ClN B1484596 2,2,5-Trimethylhex-4-en-1-amine hydrochloride CAS No. 2097979-57-0](/img/structure/B1484596.png)
2,2,5-Trimethylhex-4-en-1-amine hydrochloride
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Overview
Description
2,2,5-Trimethylhex-4-en-1-amine hydrochloride, also known as TMHA, is a chemical compound that is used in a variety of laboratory experiments. TMHA has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.
Scientific Research Applications
Acylation and Amine Reactions
The acylation of related amines, such as 2,2,6,6-tetramethylpiperidine, under specific conditions can lead to ring fission and the formation of various isocyanates and acetamides. This demonstrates the compound's potential in synthetic routes to create unique structures by modifying amine functionalities (Berg & Cowling, 1971).
Synthesis of Amine Hydrochlorides
A simple synthesis route has been developed for primary amines via their N,N-Bis(trimethylsilyl) derivatives, showcasing a methodology that could potentially be applicable for the synthesis of "2,2,5-Trimethylhex-4-en-1-amine hydrochloride" by treatment with aqueous HCl to yield the amine hydrochlorides, highlighting the versatility of amine functionalization (Bestmann & Wölfel, 1984).
Environmental Applications
The interaction of trimethyltin(IV) chloride with amines has been studied in relation to marine environmental pollution, suggesting a potential use of related amine compounds in environmental remediation and understanding the dynamics of organotin compounds in marine ecosystems (Shoukry & Amin, 2011).
Catalysis and Polymerization
The use of amine hydrochlorides in catalytic processes, such as the synthesis of alkyl-substituted p-benzoquinones, demonstrates the role of these compounds in facilitating oxidation reactions and their potential application in the synthesis of industrially relevant chemicals (Shimizu et al., 1992).
Drug-Delivery Systems
Amine-functionalized silica and hybrid hydrogels have been explored for their application in drug delivery systems, indicating the utility of "this compound" in the development of novel drug delivery mechanisms. The functionalization of silica with amino groups for controlled drug release is a particularly promising area of research (Soto-Cantu et al., 2012).
properties
IUPAC Name |
2,2,5-trimethylhex-4-en-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N.ClH/c1-8(2)5-6-9(3,4)7-10;/h5H,6-7,10H2,1-4H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFBRHGHLCSSFB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC(C)(C)CN)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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